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Solubility and Stock Solution Preparation

The following table summarizes the solubility data for Drofenine Hydrochloride in various solvents, as

reported by commercial suppliers [1] [2] [3].

Solvent Solubility Notes

DMSO 71 - 75 mg/mL (200.6 -
211.91 mM)

Hygroscopic DMSO can reduce solubility; use fresh, newly
opened containers for best results [1] [2] [3].

Water ≥ 33.3 mg/mL (94.09
mM)

-

Experimental Protocols for In Vivo Dosing

For animal studies, here are two standard methods for preparing homogeneous suspensions of Drofenine

Hydrochloride. These protocols are adapted from general guidelines provided with the compound [2] [3].

Protocol 1: Aqueous Suspension
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This method uses carboxymethyl cellulose sodium salt (CMC-Na) to create a stable suspension for in vivo

administration [2] [3].

Start Preparation

1. Prepare CMC-Na Vehicle
(Dilute in water to desired volume)

2. Add Drofenine Hydrochloride
(Final concentration: ≥5 mg/mL)

3. Mix Evenly
(Use vortex or sonication)

Homogeneous Suspension Ready for Use

Click to download full resolution via product page

Protocol 2: Solution for Enhanced Bioavailability

This protocol creates a solution suitable for various administration routes, using a stepwise dilution process

to ensure clarity at each step [1].
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Start Preparation

1. Prepare DMSO Master Liquid
(Dissolve powder in pure DMSO)

2. Add PEG300
(Mix until solution is clear)

3. Add Tween 80
(Mix until solution is clear)

4. Add ddH₂O
(Mix until final solution is clear)

Clear Solution Ready for Use

Click to download full resolution via product page

Critical Handling Instructions

Adhering to these handling instructions is crucial for experimental reproducibility and compound stability

[1].

Use Fresh DMSO: Always use newly opened DMSO to prevent water absorption, which significantly

reduces its solubility and can affect your results.
Ensure Clarity: When preparing the solution using Protocol 2, you must ensure the mixture is clear

at each step before adding the next solvent. Physical methods like vortexing, sonication, or a warm
water bath can be used to aid dissolution.
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Storage Conditions: For long-term storage, the powder should be kept at -20°C in a sealed

container, protected from moisture [1] [3]. A stock solution in DMSO can be stored at -80°C for 6
months or at -20°C for 1 month. Avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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